1-Cyclopropyl-1-dodecanone
Description
1-Cyclopropyl-1-dodecanone is a cyclic ketone characterized by a dodecanone backbone (a 12-carbon chain) with a cyclopropyl group substituted at the first carbon. Cyclopropyl groups are known to impart rigidity and influence reactivity compared to linear or larger cyclic substituants . The molecular formula is inferred as C₁₅H₂₆O, with a theoretical molecular weight of ~226.37 g/mol (calculated from cyclododecanone, C₁₂H₂₂O, MW 182.305 g/mol , adjusted for the cyclopropyl addition).
Properties
CAS No. |
19873-44-0 |
|---|---|
Molecular Formula |
C15H28O |
Molecular Weight |
224.38 g/mol |
IUPAC Name |
1-cyclopropyldodecan-1-one |
InChI |
InChI=1S/C15H28O/c1-2-3-4-5-6-7-8-9-10-11-15(16)14-12-13-14/h14H,2-13H2,1H3 |
InChI Key |
GADOTZGDJYFJEN-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCC(=O)C1CC1 |
Canonical SMILES |
CCCCCCCCCCCC(=O)C1CC1 |
Synonyms |
1-Cyclopropyl-1-dodecanone |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Table 1: Molecular Properties of Selected Cyclic Ketones
| Compound | Molecular Formula | Molecular Weight (g/mol) | Key Structural Features |
|---|---|---|---|
| 1-Cyclopropyl-1-dodecanone* | C₁₅H₂₆O | ~226.37 | Cyclopropane ring at C1; 12-carbon chain |
| Cyclododecanone | C₁₂H₂₂O | 182.305 | 12-membered cyclic ketone |
| Cyclopentadecanone | C₁₅H₂₈O | 224.380 | 15-membered cyclic ketone |
| Cyclopent-2-en-1-one | C₅H₆O | 82.102 | 5-membered unsaturated cyclic ketone |
*Theoretical values for 1-cyclopropyl-1-dodecanone are extrapolated from cyclododecanone and cyclopentadecanone data .
Key Comparisons
Cyclopentadecanone: A 15-membered ring minimizes strain, enhancing thermal stability and making it suitable for fragrance applications (e.g., musk analogs) .
Cyclopent-2-en-1-one (82 g/mol), with a small unsaturated ring, is highly reactive and volatile, often employed in synthetic intermediates .
Biological Activity While direct data are absent, structurally related compounds like 2-undecanone (a linear ketone) exhibit antioxidant and antibacterial properties . The cyclopropyl group in 1-cyclopropyl-1-dodecanone may modulate bioactivity by altering membrane permeability or enzyme interactions.
Safety and Handling Cyclopentadecanone requires standard ketone precautions (e.g., ventilation, avoiding inhalation) .
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